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Compound of Interest

Compound Name: 7-Chloro-3-methyl-1H-indazole

CAS No.: 1378582-62-7

Cat. No.: B2460021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 7-Chloro-3-methyl-1H-indazole, a

heterocyclic compound of significant interest in medicinal chemistry and drug discovery. This

document details its core physicochemical properties, synthesis, and potential applications,

offering field-proven insights for researchers in the pharmaceutical and life sciences sectors.

Core Molecular Attributes
7-Chloro-3-methyl-1H-indazole is a substituted indazole with a molecular structure that lends

itself to a variety of chemical interactions, making it a valuable scaffold in the design of novel

therapeutic agents.

Molecular Formula and Weight
The chemical formula for 7-Chloro-3-methyl-1H-indazole is C₈H₇ClN₂. Its molecular weight is

166.61 g/mol . This has been determined based on the atomic weights of its constituent

elements: carbon, hydrogen, chlorine, and nitrogen.

Chemical Structure
The structure of 7-Chloro-3-methyl-1H-indazole consists of a bicyclic system where a

pyrazole ring is fused to a benzene ring. A chlorine atom is substituted at the 7-position and a

methyl group at the 3-position of the indazole core.
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Caption: Chemical structure of 7-Chloro-3-methyl-1H-indazole.

Physicochemical Properties
Quantitative data for 7-Chloro-3-methyl-1H-indazole and its isomers are summarized below.

These properties are critical for its handling, formulation, and application in experimental

settings.

Property Value Source

Molecular Formula C₈H₇ClN₂ Inferred from isomers

Molecular Weight 166.61 g/mol Inferred from isomers

CAS Number Not explicitly found N/A

Appearance
Likely a solid at room

temperature

Inferred from related

compounds

Solubility

Expected to be soluble in

organic solvents like DMF and

DMSO

General chemical principles

Synthesis and Characterization
The synthesis of substituted indazoles is a well-established area of organic chemistry. While a

specific protocol for 7-Chloro-3-methyl-1H-indazole is not readily available in public literature,

a general synthetic approach can be extrapolated from the synthesis of its isomers, such as 3-

Chloro-7-methyl-1H-indazole.

General Synthesis Workflow
A plausible synthetic route would involve the cyclization of a suitably substituted

phenylhydrazine or the reaction of a substituted o-toluidine derivative. A general workflow is

depicted below.
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Substituted o-Toluidine Derivative

Diazotization

Cyclization

7-Chloro-3-methyl-1H-indazole

Click to download full resolution via product page

Caption: Generalized synthesis workflow for substituted indazoles.

Post-Synthesis Characterization
The identity and purity of synthesized 7-Chloro-3-methyl-1H-indazole would be confirmed

using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential to confirm

the arrangement of protons and carbons, respectively, and to verify the substitution pattern

on the indazole ring.
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Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound, confirming it matches the expected value of 166.61 g/mol . Fragmentation

patterns can further elucidate the structure.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity

of the synthesized compound.

Applications in Drug Discovery and Development
The indazole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its

presence in numerous biologically active compounds.[1][2] Substituted indazoles, including

chloro and methyl derivatives, have shown a wide range of pharmacological activities.

Kinase Inhibition
Many indazole derivatives are potent inhibitors of various protein kinases, which are crucial

targets in oncology. The specific substitution pattern on the indazole ring plays a critical role in

the compound's binding affinity and selectivity for different kinases.

Anti-Inflammatory and Analgesic Properties
Indazole-containing compounds have been investigated for their anti-inflammatory and

analgesic effects. These properties are often mediated through the inhibition of enzymes

involved in the inflammatory cascade.

Other Therapeutic Areas
The versatility of the indazole scaffold has led to its exploration in a multitude of other

therapeutic areas, including as anti-viral, anti-bacterial, and anti-psychotic agents.[1]

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 7-
Chloro-3-methyl-1H-indazole.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.
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Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
7-Chloro-3-methyl-1H-indazole, with its molecular formula of C₈H₇ClN₂ and a molecular

weight of 166.61 g/mol , represents a valuable building block for the synthesis of novel

compounds with potential therapeutic applications. Its structural features make it an attractive

scaffold for targeting a range of biological pathways. Further research into the specific

biological activities of this particular isomer is warranted to fully elucidate its potential in drug

discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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